Cas no 38514-13-5 (1-Pentanol, 3-ethyl-4-methyl-)

• Product Name: 1-Pentanol, 3-ethyl-4-methyl-
• CAS No: 38514-13-5
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 1490101
• PubChem ID: 549664
• Update Time: 2025-04-21

1-Pentanol, 3-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 3-ethyl-4-methyl-
• 3-Ethyl-4-methyl-1-pentanol
• MFCD30247932
• 3-Isopropyl-1-pentanol
• 3-ethyl-4-methylpentanol
• SY310603
• SCHEMBL4400624
• 38514-13-5
• 3-ethyl-4-methylpentan-1-ol
• RWIFVESHBHTZEM-UHFFFAOYSA-N
• G66221

• Inchi： 1S/C8H18O/c1-4-8(5-6-9)7(2)3/h7-9H,4-6H2,1-3H3
• InChI Key： RWIFVESHBHTZEM-UHFFFAOYSA-N
• SMILES： OCCC(CC)C(C)C

Computed Properties

• Exact Mass: 130.13584
• Monoisotopic Mass: 130.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 59.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols